Cas no 155703-10-9 (1,6-diacetyl-1H-Indole)

1,6-diacetyl-1H-Indole Properties

Names and Identifiers

• 1,6-diacetyl-1H-Indole
• 1-(1-acetylindol-6-yl)ethanone
• 1,6-diacetylindole
• 1H-Indole,1,6-diacetyl
• 1,1'-(1H-Indole-1,6-diyl)diethanone
• 1H-Indole, 1,6-diacetyl-
• DTXSID70465763
• 1-(6-acetyl-1H-indol-1-yl)ethan-1-one
• 155703-10-9
• +Expand

• InChIKey： PWNVGKQACGGEDK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO2/c1-8(14)11-4-3-10-5-6-13(9(2)15)12(10)7-11/h3-7H,1-2H3
• SMILES： CC(=O)C1=CC2=C(C=C1)C=CN2C(=O)C

Computed Properties

• Exact Mass: 201.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 201.078978594g/mol
• Heavy Atom Count: 15
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• LogP: 2.50400
• PSA: 39.07000